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Chemical Hazard Overview

6-Isopropylindole is classified with the hazard code Xn, meaning it is harmful. The table below summarizes

its key hazard and precautionary statements for easy reference [1].

Hazard Statement Code Description

H302 Harmful if swallowed.

H317 May cause an allergic skin reaction.

Precautionary Statement
Code

Requirement

P261 Avoid breathing dust/fume/gas/mist/vapours/spray.

P264 Wash hands thoroughly after handling.

P280 Wear protective gloves/protective clothing/eye protection/face
protection.
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Precautionary Statement
Code

Requirement

P270 Do not eat, drink or smoke when using this product.

P301+P312 IF SWALLOWED: Call a poison center or doctor/physician if you feel
unwell.

P302+P352 IF ON SKIN: Wash with plenty of soap and water.

Safety Protocols & Handling Procedures

Required Personal Protective Equipment (PPE) in line with P280

Eye Protection: Wear safety goggles or a face shield to prevent eye contact with dust or splashes.

Skin and Body Protection: Wear protective gloves (compatible with organic chemicals) and a lab
coat or protective clothing to prevent skin contact.

Respiratory Protection: Based on P261, experiments should be conducted in a fume hood or with
appropriate local exhaust ventilation to avoid inhaling airborne particles. If significant dust generation

is possible, use a particulate respirator.

Safe Work Practices in line with P264 & P270

Hygiene: Wash hands thoroughly with soap and water after handling, before eating, drinking, or using

the restroom.
Prohibitions: Do not eat, drink, or smoke in areas where the chemical is handled.

Containment: Handle the chemical in a well-ventilated area, preferably inside a fume hood.
Storage: Keep the container tightly closed in a cool, dry, and well-ventilated place. Store away from

incompatible materials.

First Aid and Emergency Measures

The following first aid measures are general guidelines. Always seek professional medical attention in case

of exposure.
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Type of
Exposure

First Aid Measure

Inhalation Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate

medical attention [2].

Skin Contact Immediately take off contaminated clothing. Rinse the affected skin with plenty of water

for several minutes. Wash with soap if possible. Call a poison center or doctor if
irritation occurs [1] [2].

Eye Contact Rinse the eye cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Get medical advice or attention [2].

Ingestion Rinse the mouth. Do not induce vomiting. Immediately call a poison center or
physician. Provide the Safety Data Sheet (SDS) if available [1] [2].

Experimental Workflow for Safe Handling

The diagram below outlines a logical workflow for risk assessment and safe handling of 6-Isopropylindole

in the laboratory.
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Troubleshooting Common Scenarios

Scenario 1: A small spill of solid 6-Isopropylindole occurs on a lab bench.
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Solution: Wearing appropriate PPE (gloves, goggles), carefully dampen a cloth with a compatible

solvent (if safe to do so) or use a HEPA vacuum designed for powders. Wipe up the spill and place all
clean-up materials in a sealed container for hazardous waste.

Scenario 2: A researcher experiences skin contact while weighing the compound.

Solution: Immediately follow P302+P352. Remove contaminated clothing. Wash the affected area
thoroughly with plenty of water and soap for at least 15 minutes. Seek medical advice if irritation or an

allergic reaction develops [1] [2].

Scenario 3: Uncertainty about the symptoms after accidental exposure.

Solution: Do not wait for symptoms to worsen. Call a poison center or a doctor/physician
immediately (P312). Be ready to provide the chemical name (6-Isopropylindole) and the CAS
number (32996-24-0) [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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